Cas no 76995-02-3 (benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1))

• Product Name: benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
• CAS No: 76995-02-3
• MF: C₁₃H₂₀N₂O₃S₂
• MW: 316.439500808716
• CID: 1782765
• PubChem ID: 44151138
• Update Time: 2025-04-21

benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1) Chemical and Physical Properties

Names and Identifiers

• benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
• Benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris(ethanol) (1:1)
• 3H-1,3-benzothiazole-2-thione
• 2-(bis(2-hydroxyethyl)amino)ethanol
• 3H-1,3-benzothiazole-2-thione,2-[bis(2-hydroxyethyl)amino]ethanol
• DTXSID60227791
• NS00089262
• EINECS 278-586-4
• 76995-02-3

• Inchi： 1S/C7H5NS2.C6H15NO3/c9-7-8-5-3-1-2-4-6(5)10-7;8-4-1-7(2-5-9)3-6-10/h1-4H,(H,8,9);8-10H,1-6H2
• InChI Key： QQAAXUSDJLLEOS-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC1=2)=S.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 316.09153485g/mol
• Monoisotopic Mass: 316.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų